3-Formyl-5-(trifluoromethoxy)phenylboronic acid
Overview
Description
3-Formyl-5-(trifluoromethoxy)phenylboronic acid is a boronic acid derivative. It has a molecular weight of 233.94 and its linear formula is CF3OC6H4B(OH)2 . It is commonly used in the synthesis of biologically active compounds .
Molecular Structure Analysis
The molecular and crystal structures of ortho and para isomers of (trifluoromethoxy)phenylboronic acids were determined by the single crystal XRD method . Hydrogen bonded dimers are the basic structural motives of the investigated molecules in the solid state . In the case of the ortho isomer, an intramolecular hydrogen bond with the -OCF3 group is additionally formed .Chemical Reactions Analysis
In some solutions, the title compound isomerizes with the formation of the corresponding 3hydroxybenzoxaborole .Scientific Research Applications
Antibacterial Activity and Structural Insights
Research demonstrates the significant antibacterial properties and structural characteristics of (trifluoromethoxy)phenylboronic acids, including the 3-Formyl derivative. These compounds exhibit notable antibacterial potency against Escherichia coli and Bacillus cereus. The study highlights their physicochemical, structural, antimicrobial, and spectroscopic properties, providing a foundation for their application in combating bacterial infections. The introduction of the -OCF3 group affects the compound's acidity and, consequently, its antibacterial activity, offering insights into the structural-activity relationship crucial for developing new antibacterial agents (Adamczyk-Woźniak et al., 2021).
Catalytic Applications in Organic Synthesis
3-Formyl-5-(trifluoromethoxy)phenylboronic acid and its derivatives have been identified as effective catalysts in organic synthesis reactions, such as the direct amide condensation and dehydrative amidation between carboxylic acids and amines. These reactions are critical for the synthesis of various organic compounds, including peptides and amides, showcasing the compound's versatility and utility in organic chemistry. The strong electron-withdrawing effect of the trifluoromethoxy group enhances the catalytic efficiency of these reactions, providing a "green" catalyst option for sustainable chemistry practices (Ishihara et al., 2001); (Wang et al., 2018).
Advanced Bio-Applications
Phenylboronic acids, including the 3-Formyl-5-(trifluoromethoxy) variant, play a crucial role in advanced bio-applications. These compounds are integral to the development of targeted drug delivery systems and biosensors due to their ability to form reversible complexes with polyols, such as sugars. This property has been exploited in the design of glucose-responsive systems, offering potential advancements in diabetes management and other areas requiring selective biomolecule recognition and binding (Lan & Guo, 2019).
properties
IUPAC Name |
[3-formyl-5-(trifluoromethoxy)phenyl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BF3O4/c10-8(11,12)16-7-2-5(4-13)1-6(3-7)9(14)15/h1-4,14-15H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISVJXSCLOFBOHL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1)OC(F)(F)F)C=O)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BF3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201208229 |
Source
|
| Record name | Boronic acid, B-[3-formyl-5-(trifluoromethoxy)phenyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201208229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1451393-39-7 |
Source
|
| Record name | Boronic acid, B-[3-formyl-5-(trifluoromethoxy)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1451393-39-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Boronic acid, B-[3-formyl-5-(trifluoromethoxy)phenyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201208229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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